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Compound of Interest

Compound Name: Epicoprostanol

Cat. No.: B1214048 Get Quote

The proper disposal of epicoprostanol is a critical component of laboratory safety and

environmental responsibility. As a combustible solid that is practically insoluble in water,

epicoprostanol must be managed as hazardous chemical waste.[1] Adherence to established

disposal protocols is essential to ensure the safety of laboratory personnel and to prevent

environmental contamination.

Immediate Safety and Disposal Plan
Disposal of epicoprostanol should follow your institution's specific hazardous waste

management guidelines. The following steps provide a general operational plan for its safe

handling and disposal.

Step 1: Waste Identification and Segregation

Treat as Hazardous Waste: All epicoprostanol waste, including pure substance,

contaminated labware (e.g., gloves, weighing paper), and solutions, should be treated as

hazardous chemical waste.

Segregate Waste Streams: Do not mix epicoprostanol waste with non-hazardous trash or

other incompatible chemical waste streams.[2] Keep it separate from aqueous waste, given

its insolubility.

Step 2: Use Appropriate Waste Containers
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Container Selection: Collect solid epicoprostanol waste in a clearly labeled, sealable, and

chemically compatible container. A high-density polyethylene (HDPE) container is a suitable

choice. For solutions containing epicoprostanol (e.g., dissolved in chloroform), use a

compatible, sealed container designated for halogenated organic solvent waste.[2][3]

Container Integrity: Ensure the waste container is in good condition, free from leaks or

cracks, and has a secure, tight-fitting lid.[2] Keep the container closed except when adding

waste.[2][3]

Step 3: Proper Labeling

Clear Identification: The waste container must be clearly labeled with the words "Hazardous

Waste" and the full chemical name, "Epicoprostanol".[3][4]

List all Contents: If it is a mixed waste (e.g., a solution), list all constituents and their

approximate percentages.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Designated Area: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory, at or near the point of generation.[3]

Secondary Containment: It is best practice to store the waste container in a secondary

containment bin to prevent the spread of material in case of a spill.

Incompatible Materials: Do not store epicoprostanol waste near incompatible chemicals.

Step 5: Arrange for Disposal

Contact EHS: Once the container is full or you have reached your institution's time limit for

storage in an SAA, contact your facility's Environmental Health and Safety (EHS) department

to arrange for pickup and disposal.[3][5]

Do Not Dispose Down the Drain: Under no circumstances should epicoprostanol or its

solutions be poured down the drain.[3][6] Hazardous chemicals must never be disposed of

via the sewer system.[3]
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Chemical and Physical Properties of Epicoprostanol
The following table summarizes key quantitative data for epicoprostanol, relevant for its safe

handling and disposal.

Property Value Citation

Molecular Formula C₂₇H₄₈O [7]

Molecular Weight 388.67 g/mol [8]

Physical State Solid [1]

Water Solubility
Practically insoluble (0.00034

mg/L @ 25 °C, estimated)
[1]

Solubility
Soluble in chloroform (50

mg/ml)
[9]

Storage Class 11 - Combustible Solids

Water Hazard Class (WGK)
3 (Severely hazardous to

water) - Germany

Experimental Protocols
No specific experimental protocols for the disposal of epicoprostanol were cited in the

provided search results. The procedural guidance outlined above is based on established best

practices for the management of hazardous laboratory chemicals.[2][3][5]

Epicoprostanol Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of epicoprostanol
waste from the point of generation to final pickup.
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Caption: Workflow for the safe disposal of epicoprostanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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